4-Hydroxy-6,6-diphenethyl-5,6-dihydro-pyran-2-one

• CAS RN: 174484-85-6
• Molecular Formula: C21H22O3
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 4-hydroxy-2,2-bis(2-phenylethyl)-3H-pyran-6-one
• InChI: InChI=1S/C21H22O3/c22-19-15-20(23)24-21(16-19,13-11-17-7-3-1-4-8-17)14-12-18-9-5-2-6-10-18/h1-10,15,22H,11-14,16H2
• InChI Key: OASCAODZUCLVPG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=CC(=O)OC1(CCC2=CC=CC=C2)CCC3=CC=CC=C3)O

Description

4-Hydroxy-6,6-diphenethyl-5,6-dihydro-pyran-2-one is a useful research compound. Its molecular formula is C21H22O3 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Freshly distilled THF (25 mL) was cooled in an ice bath under a nitrogen atmosphere, then charged with 660 mg (16.5 mmol) sodium hydride (60% dispersion). This suspension was treated with 1.89 g (16.3 mmol) methyl acetoacetate dropwise, and the reaction was stirred for 10 minutes. n-Butyllithium (10.3 mL of 1.6M in hexanes; 16.5 mmol) was dripped in and the reaction was stirred 30 minutes. At this time 3.10 g (13 mmol) of 1,5-diphenyl-3-pentanone (Ram and Spicer, Tetrahedrom Lett., 1988, 29 (31), 3741) in 20 mL THF was added dropwise over 15 minutes. After 4 hours 100 mL H2O was added and the reaction stirred overnight. The reaction was extracted with diethyl ether, and the organics set aside. The aqueous layer was chilled, treated with 50% HOAc until a precipitate formed, and then extracted with EtOAc. These organics were washed with saturated brine, dried (Na2SO4), and concentrated. 1H NMR (DMSO-d6) δ 2.0 (d of d, 4 H), 2.65 (m, 6 H), 5.0 (s, 1 H), 7.15-7.35 (m, 10 H), 11.4 (bs, 1 H).